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Compound of Interest

Compound Name: 6-Oxaspiro[2.5]octan-1-amine

CAS No.: 1250756-65-0

Cat. No.: B1422194

Get Quote

Introduction: The "Escape from Flatland"
In modern drug discovery, increasing the fraction of saturated carbon atoms (

) correlates with improved clinical success by enhancing solubility and reducing promiscuous
binding events associated with flat aromatic systems [1].

The 6-oxaspiro[2.5]octan-1-amine scaffold represents a "privileged" structure that offers:

3D Geometry: The spiro-junction forces the cyclopropane and tetrahydropyran (THP) rings

into a perpendicular arrangement, creating distinct vectors for substituent growth.

Physiochemical Balance: The ether oxygen in the THP ring lowers

and acts as a hydrogen bond acceptor (HBA), while the cyclopropylamine provides a
metabolic "handle" often resistant to rapid oxidative clearance compared to flexible alkyl
chains.

Steric Constraint: The cyclopropane ring conformationally restricts the amine, potentially

reducing the entropic penalty upon protein binding.
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Scaffold Analysis
Core: 6-Oxaspiro[2.5]octane.[1][2]

Handle: Primary amine at position 1 (cyclopropane ring).

Stereochemistry: The amine can exist cis or trans relative to the ether oxygen. Note: For

library synthesis, it is critical to utilize a single diastereomer (typically separated via chiral

SFC prior to functionalization) to prevent analytical deconvolution issues later.

Physiochemical Profile & Handling[3]
Property Value / Note Impact on Protocol

Molecular Weight ~141.2 g/mol (HCl salt)

Low MW allows for heavy

decoration while staying <500

Da.

Basicity (

)
~8.5–9.0 (Est.)

Moderately basic. Requires

organic base (DIPEA/TEA) in

couplings.

Stability Acid-sensitive cyclopropane

WARNING: Avoid strong Lewis

acids or prolonged exposure to

pH < 1, which may trigger ring

opening.

Solubility High in DMSO, MeOH, DMF
Ideal for solution-phase

parallel synthesis.

Storage: Store the hydrochloride salt at -20°C under argon. The free base is volatile and readily

absorbs

to form carbamates; always generate the free base in situ.

Experimental Workflows
The following protocols are optimized for 96-well plate format or automated synthesis blocks.

Diagram 1: Functionalization Decision Tree
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This flowchart guides the chemist through the selection of reaction pathways based on the

desired library output.
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Caption: Decision tree for diversifying the spiro-amine core. Green nodes represent target

chemotypes; Red nodes indicate specific protocols.

Protocol A: Amide Coupling (The T3P Method)
Rationale: Standard HATU/EDC couplings generate byproducts (tetramethylurea) that can be

difficult to remove in high-throughput (HT) purification. T3P (Propylphosphonic anhydride) is

superior for libraries because its byproducts are water-soluble, allowing for a "wash-only"

workup in many cases [2].

Reagents:

Scaffold: 6-Oxaspiro[2.5]octan-1-amine HCl (1.0 equiv).

Carboxylic Acid (

): 1.2 equiv.

Base:

-Diisopropylethylamine (DIPEA) (3.5 equiv).

Coupling Agent: T3P (50% w/w in EtOAc or DMF) (2.0 equiv).
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Solvent: EtOAc or DMF (0.1 M concentration).

Step-by-Step:

Dissolution: In a reaction vial, dissolve the carboxylic acid (1.2 equiv) and DIPEA (3.5 equiv)

in solvent.

Activation: Add T3P solution (2.0 equiv). Stir for 5 minutes at Room Temperature (RT).

Addition: Add the spiro-amine scaffold (1.0 equiv).

Incubation: Seal and shake/stir at RT for 4–16 hours.

Self-Validation: Check LCMS after 2 hours. If the acid is unreactive (sterically hindered),

heat to 50°C.

Workup (Liquid-Liquid Extraction):

Dilute with EtOAc.

Wash with Water (

)

Sat.

Brine.

T3P byproducts partition into the aqueous phase.

Concentration: Dry organic layer over

, filter, and concentrate.

Troubleshooting:

Issue: Low conversion with sterically hindered acids.

Solution: Switch solvent to Pyridine (acts as both solvent and base) and heat to 60°C. T3P is

highly stable at elevated temperatures compared to HATU.
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Protocol B: Urea Synthesis
Rationale: Ureas provide dual hydrogen bond donors. The reaction with isocyanates is atom-

economical and fast.

Reagents:

Scaffold: 1.0 equiv.

Isocyanate (

): 1.1 equiv.

Base: TEA (2.0 equiv).

Solvent: DCM or THF.

Step-by-Step:

Prep: Dissolve scaffold and TEA in anhydrous DCM (0.1 M) at 0°C.

Addition: Add Isocyanate slowly.

Reaction: Warm to RT and stir for 2 hours.

Quench: Add polymer-supported trisamine scavenger (creates an insoluble urea with excess

isocyanate).

Filtration: Filter off the resin. The filtrate contains the pure urea.

Protocol C: Sulfonylation
Rationale: Sulfonamides are stable pharmacophores. However, sulfonyl chlorides are highly

reactive; control of stoichiometry is vital to prevent bis-sulfonylation.

Reagents:

Scaffold: 1.0 equiv.
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Sulfonyl Chloride (

): 1.05 equiv (Strict control).

Base: Pyridine (3.0 equiv) or DIPEA in DCM.

Solvent: DCM.

Step-by-Step:

Cooling: Dissolve scaffold in DCM/Pyridine at 0°C.

Addition: Add Sulfonyl Chloride dropwise.

Monitoring: Stir at 0°C for 30 mins, then RT for 2 hours.

Self-Validation: If bis-sulfonylation is observed by LCMS (

), treat the crude mixture with 1M NaOH in MeOH for 30 mins to cleave the second
sulfonyl group selectively.

Quality Control & Validation
Analytical Triage (LCMS)
The spiro-amine core is polar. Use a generic gradient but ensure the column can retain polar

amines.

Column: C18 Reverse Phase (e.g., Waters XBridge).

Mobile Phase:

(0.1% Formic Acid) / MeCN (0.1% Formic Acid).

Detection: UV (254 nm) + ESI (Positive Mode).

NMR Diagnostics ( )
Verification of the core integrity is crucial.
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Cyclopropane Protons: Look for high-field multiplets between 0.3 – 0.9 ppm. Disappearance

or shifting of these signals downfield (>1.5 ppm) usually indicates ring opening (acid-

catalyzed degradation).

THP Protons: The methylene protons adjacent to the ether oxygen typically appear around

3.4 – 3.8 ppm.

Diagram 2: QC & Purification Logic
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Caption: Workflow for validating library members. Mass-triggered fractionation is recommended

for purity <85%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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